Cas no 60531-36-4 (4-(2-Aminoethyl)benzoic acid hydrochloride)

4-(2-Aminoethyl)benzoic acid hydrochloride is a hydrochloride salt derivative of 4-(2-aminoethyl)benzoic acid, commonly used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high purity and stability, making it suitable for peptide coupling reactions and other fine chemical applications. The compound features both an aromatic carboxylic acid and a primary amine group, enabling its use in the preparation of amides, esters, and other functionalized derivatives. Its hydrochloride form enhances solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. This reagent is particularly valuable in medicinal chemistry for designing bioactive molecules and drug candidates.
4-(2-Aminoethyl)benzoic acid hydrochloride structure
60531-36-4 structure
Product Name:4-(2-Aminoethyl)benzoic acid hydrochloride
CAS No:60531-36-4
MF:C9H12ClNO2
MW:201.650081634521
MDL:MFCD07343882
CID:502080
PubChem ID:16217990
Update Time:2025-08-05

4-(2-Aminoethyl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Aminoethyl)benzoic acid hydrochloride
    • Benzoic acid,4-(2-aminoethyl)-, hydrochloride (1:1)
    • 4-(2-Amino-ethyl)-benzoic acid hydrochloride
    • SCHEMBL872073
    • 4-(2-aminoethyl)benzoic acid;hydrochloride
    • p-aminoethylbenzoic acid hydrochloride
    • DA-20854
    • 4-(2-Amino-ethyl)-benzoic acid HCl
    • EN300-14551
    • 4-(2-Aminoethyl)benzoic acid HCl
    • BS-23143
    • 4-(2-Aminoethyl)benzoic acid--hydrogen chloride (1/1)
    • E79017
    • Z104341512
    • AKOS008053816
    • 4-(2-aminoethyl)-benzoic acid hydrochloride
    • 4-(2-Amino-ethyl)benzoic acid hydrochloride
    • 60531-36-4
    • DTXSID90584703
    • MFCD07343882
    • GRQLJCQMQXXDTR-UHFFFAOYSA-N
    • SB37900
    • 4-(2-Aminoethyl)benzoic acid hydrochloride, 97%
    • MDL: MFCD07343882
    • Inchi: 1S/C9H11NO2.ClH/c10-6-5-7-1-3-8(4-2-7)9(11)12;/h1-4H,5-6,10H2,(H,11,12);1H
    • InChI Key: GRQLJCQMQXXDTR-UHFFFAOYSA-N
    • SMILES: Cl.OC(C1C=CC(=CC=1)CCN)=O

Computed Properties

  • Exact Mass: 201.05600
  • Monoisotopic Mass: 201.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • Melting Point: >350 °C (lit.)
  • Boiling Point: 359.2°C at 760 mmHg
  • Flash Point: 171°C
  • PSA: 63.32000
  • LogP: 2.38830

4-(2-Aminoethyl)benzoic acid hydrochloride Security Information

4-(2-Aminoethyl)benzoic acid hydrochloride Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4-(2-Aminoethyl)benzoic acid hydrochloride Pricemore >>

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Additional information on 4-(2-Aminoethyl)benzoic acid hydrochloride

4-(2-Aminoethyl)benzoic Acid Hydrochloride: A Comprehensive Overview

4-(2-Aminoethyl)benzoic acid hydrochloride (CAS No. 60531-36-4) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development, catalysis, and advanced materials. The molecule consists of a benzoic acid moiety attached to a 2-aminoethyl group, forming a structure that exhibits versatile reactivity and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-(2-Aminoethyl)benzoic acid hydrochloride, allowing researchers to explore its properties in greater depth. Studies have revealed that this compound possesses intriguing electronic and steric characteristics, making it a valuable building block in the construction of complex molecules. Its ability to participate in various chemical reactions, such as nucleophilic substitutions and condensations, has been extensively documented in recent literature.

The benzoic acid core of the molecule contributes to its aromatic stability and acidity, while the 2-aminoethyl group introduces nucleophilic and basic properties. This combination renders the compound highly versatile for applications in medicinal chemistry. For instance, researchers have utilized 4-(2-Aminoethyl)benzoic acid hydrochloride as a precursor for the synthesis of bioactive molecules targeting various therapeutic areas, including anti-inflammatory agents and anticancer drugs.

One of the most promising areas of research involving this compound is its role in drug delivery systems. Recent studies have demonstrated that 4-(2-Aminoethyl)benzoic acid hydrochloride can be incorporated into polymer-based drug carriers, enhancing their biocompatibility and drug-loading capacity. This development underscores the compound's potential in advancing personalized medicine and targeted therapy.

In addition to its pharmacological applications, 4-(2-Aminoethyl)benzoic acid hydrochloride has shown promise in catalysis. Its ability to act as a ligand in metalloenzyme mimics has been explored in recent publications, highlighting its role in facilitating complex chemical transformations with high efficiency and selectivity.

From an environmental perspective, the synthesis and application of 4-(2-Aminoethyl)benzoic acid hydrochloride have been optimized to minimize ecological impact. Researchers have developed green chemistry approaches for its production, ensuring sustainability while maintaining high yields and purity.

As the demand for innovative chemical compounds continues to grow across industries, 4-(2-Aminoethyl)benzoic acid hydrochloride stands out as a key player due to its unique properties and diverse applications. Ongoing research is expected to uncover even more potential uses for this compound, further solidifying its importance in modern science.

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